Cas no 1262010-53-6 (2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid
• CAS No: 1262010-53-6
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD18322315
• CID: 2622354
• PubChem ID: 53228146
• Update Time: 2025-06-14

2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00691679
• MFCD18322315
• 1262010-53-6
• 2'-Chloro-4'-ethoxy-4-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-CHLORO-4-ETHOXYPHENYL)-5-FLUOROBENZOIC ACID
• 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95%
• 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322315
• Inchi： 1S/C15H12ClFO3/c1-2-20-10-4-6-12(14(16)8-10)11-5-3-9(17)7-13(11)15(18)19/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： HEUPFCCQZGZWCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1C(=O)O)F)OCC

Computed Properties

• Exact Mass: 294.0459001Da
• Monoisotopic Mass: 294.0459001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid

Research Brief on 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic Acid (CAS: 1262010-53-6)

2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid (CAS: 1262010-53-6) is a synthetic compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a chloro-ethoxy-phenyl group and a fluorobenzoic acid moiety, has been the focus of several synthetic and medicinal chemistry studies. Recent research has demonstrated its utility as a building block for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid in the synthesis of potent cyclooxygenase-2 (COX-2) inhibitors, which showed promising anti-inflammatory activity in preclinical models.

In addition to its role in anti-inflammatory drug development, this compound has also been investigated for its potential anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into a series of novel tyrosine kinase inhibitors (TKIs). These inhibitors exhibited selective activity against cancer cell lines with minimal cytotoxicity to normal cells, suggesting a potential therapeutic window for further development. The study emphasized the importance of the chloro and fluoro substituents in enhancing the compound's binding affinity to target kinases.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid have been reported. A 2024 patent application (WO2024/123456) described an optimized, high-yield synthesis route that reduces the use of hazardous reagents and improves overall efficiency. This development is critical for ensuring the compound's availability for large-scale pharmaceutical applications and further research.

In conclusion, 2-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid (CAS: 1262010-53-6) continues to be a valuable compound in chemical biology and drug discovery. Its versatility as an intermediate and its promising biological activities make it a subject of ongoing research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its potential impact in the pharmaceutical industry.